6-(3-Ethoxypropyl)-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-ethoxypropyl)-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O3/c1-5-30-12-8-11-25-16(3)13-26-18-19(23-21(25)26)24(4)22(29)27(20(18)28)14-17-10-7-6-9-15(17)2/h6-7,9-10,13H,5,8,11-12,14H2,1-4H3
• InChI Key: GZHGALMGBATRFR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=CC=C4C)C
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• CAS No.: 878422-05-0

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, as indicated by its molecular formula C22H27N5O3. The structure includes various functional groups, including an ethoxypropyl group, a methylphenyl group, and a purinoimidazole dione group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (409.49) and its molecular formula (C22H27N5O3). Other properties such as density, melting point, and boiling point were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

This compound is a part of a broader category of chemicals that have been synthesized and studied for various applications, including the investigation of their properties and potential uses in medicinal chemistry. Although the specific compound mentioned is not directly referenced in the available literature, related compounds provide insight into the type of research and applications that might be relevant.

• Mesoionic Compounds Synthesis : Research into mesoionic compounds, such as imidazo[1,2-c]-pyrimidine-2,7-diones, explores their synthesis and properties. These compounds are studied for their tautomeric forms and undergo reactions like hydrolytic ring-opening, which might relate to the synthesis routes or chemical behavior of the specified compound (Coburn & Taylor, 1982).

• Purine Derivatives and Biological Activity : The synthesis and study of purine derivatives, including 7,8-polymethylenepurine derivatives, investigate their precursors and potential biological activities, such as antiviral and antihypertensive effects (Nilov et al., 1995). This research area might encompass the chemical modifications and activity testing of compounds structurally related to the specified molecule.

• Acyclic Analogs of Purine : The creation of hydroxyl-protected derivatives leading to acyclic analogs of imidazole nucleosides and their cyclisation into purine derivatives illustrates the chemical versatility and potential for creating compounds with novel biological activities. Such research may guide the synthesis and application of the specified compound in bioactive molecule development (Parkin & Harnden, 1982).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It’s possible that the mechanism of action could vary depending on the context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it.